Cas no 105689-22-3 (3-Phenyl-1,2-thiazol-4-amine)
3-Phenyl-1,2-thiazol-4-amine Chemical and Physical Properties
Names and Identifiers
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- 4-Isothiazolamine, 3-phenyl-
- 3-Phenyl-4-aminoisothiazole
- Z1262253366
- 3-phenyl-1,2-thiazol-4-amine
- SCHEMBL6739617
- CS-0264018
- EN300-91424
- AKOS014464168
- 105689-22-3
- 3-Phenyl-1,2-thiazol-4-amine
-
- Inchi: 1S/C9H8N2S/c10-8-6-12-11-9(8)7-4-2-1-3-5-7/h1-6H,10H2
- InChI Key: PREWHUSNSRNPLJ-UHFFFAOYSA-N
- SMILES: S1C=C(C(C2C=CC=CC=2)=N1)N
Computed Properties
- Exact Mass: 176.04094
- Monoisotopic Mass: 176.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 38.91
3-Phenyl-1,2-thiazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P321338-10mg |
3-Phenyl-1,2-thiazol-4-amine |
105689-22-3 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P321338-50mg |
3-Phenyl-1,2-thiazol-4-amine |
105689-22-3 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | P321338-100mg |
3-Phenyl-1,2-thiazol-4-amine |
105689-22-3 | 100mg |
$ 340.00 | 2022-06-03 | ||
| Chemenu | CM436696-1g |
3-phenyl-1,2-thiazol-4-amine |
105689-22-3 | 95%+ | 1g |
$1156 | 2023-02-19 | |
| Enamine | EN300-91424-0.05g |
3-phenyl-1,2-thiazol-4-amine |
105689-22-3 | 95% | 0.05g |
$226.0 | 2024-05-21 | |
| Enamine | EN300-91424-0.1g |
3-phenyl-1,2-thiazol-4-amine |
105689-22-3 | 95% | 0.1g |
$337.0 | 2024-05-21 | |
| Enamine | EN300-91424-0.25g |
3-phenyl-1,2-thiazol-4-amine |
105689-22-3 | 95% | 0.25g |
$481.0 | 2024-05-21 | |
| Enamine | EN300-91424-0.5g |
3-phenyl-1,2-thiazol-4-amine |
105689-22-3 | 95% | 0.5g |
$758.0 | 2024-05-21 | |
| Enamine | EN300-91424-1.0g |
3-phenyl-1,2-thiazol-4-amine |
105689-22-3 | 95% | 1.0g |
$971.0 | 2024-05-21 | |
| Enamine | EN300-91424-2.5g |
3-phenyl-1,2-thiazol-4-amine |
105689-22-3 | 95% | 2.5g |
$1903.0 | 2024-05-21 |
3-Phenyl-1,2-thiazol-4-amine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-Phenyl-1,2-thiazol-4-amine
Comprehensive Overview of 3-Phenyl-1,2-thiazol-4-amine (CAS No. 105689-22-3): Properties, Applications, and Research Insights
3-Phenyl-1,2-thiazol-4-amine (CAS No. 105689-22-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine, characterized by a thiazole ring fused with a phenyl group, serves as a versatile building block in synthetic chemistry. Its molecular formula, C9H8N2S, and precise structural configuration make it a subject of interest for drug discovery and material science applications.
Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of 3-Phenyl-1,2-thiazol-4-amine. Researchers frequently search for "thiazole derivatives in medicinal chemistry" or "CAS 105689-22-3 solubility data," reflecting its practical utility. The compound's amine functionality and aromatic system enable diverse reactions, including palladium-catalyzed cross-couplings, making it valuable for creating biologically active molecules targeting inflammation or microbial resistance.
From a synthetic perspective, 3-Phenyl-1,2-thiazol-4-amine exhibits moderate polarity (LogP ~2.1) and stability under ambient conditions, though storage in inert atmospheres is recommended for long-term preservation. Analytical techniques like HPLC and LC-MS are commonly employed for purity verification, with typical commercial samples achieving ≥97% purity. These properties align with growing industry demands for "high-purity heterocyclic intermediates" and "scalable synthesis routes."
Environmental and regulatory considerations for CAS 105689-22-3 remain favorable, as it doesn't appear on major restricted substance lists. This positions it as a sustainable alternative in crop protection formulations, where researchers explore its potential as a fungicide precursor. Patent analyses reveal increasing applications in OLED materials, particularly as electron-transport layer modifiers, addressing the surge in "organic electronics materials 2024" searches.
Ongoing studies investigate the compound's structure-activity relationships (SAR) when incorporated into kinase inhibitors, responding to the pharmaceutical industry's focus on "targeted cancer therapies." Computational chemistry models suggest that the thiazole-amine pharmacophore in 3-Phenyl-1,2-thiazol-4-amine may enhance binding affinity to specific oncogenic targets, though clinical validation remains pending.
For laboratory handling, standard organic synthesis precautions apply. The compound's melting point (128-131°C) and limited water solubility (<1 mg/mL at 25°C) inform formulation strategies. These physicochemical parameters are critical for researchers querying "solvent selection for thiazole derivatives" or "105689-22-3 spectral data." Recent advancements in continuous flow chemistry have improved its production efficiency, reducing waste generation by 40% compared to batch processes.
The commercial landscape for 3-Phenyl-1,2-thiazol-4-amine reflects growing demand, with major suppliers offering custom synthesis services and kilogram-scale quantities. This availability supports its integration into high-throughput screening libraries and combinatorial chemistry platforms. Analytical certificates typically include 1H/13C NMR and FTIR characterization data, addressing quality concerns raised in "CAS 105689-22-3 supplier verification" searches.
Emerging applications in corrosion inhibition and polymer stabilization further expand the compound's industrial relevance. Its mechanism as a metal chelator shows promise for protecting alloy surfaces, coinciding with increased interest in "non-toxic corrosion inhibitors." These developments position 105689-22-3 as a multifunctional chemical entity bridging multiple research domains.
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